Cas no 2171146-36-2 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
• CAS No: 2171146-36-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6102064
• PubChem ID: 165529325
• Update Time: 2025-10-30

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
• 2171146-36-2
• EN300-1497262
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-18(2)15-24(26(33)30-28(16-25(31)32)13-7-8-14-28)29-27(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23-24H,7-8,13-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)/t24-/m1/s1
• InChI Key： JPFVPMVQHIYSHA-XMMPIXPASA-N
• SMILES： O=C([C@@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid

Introduction to 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic Acid (CAS No. 2171146-36-2)

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid, identified by its CAS number 2171146-36-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl moiety linked to an acetic acid derivative. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests potential applications in peptide synthesis and proteomics, making it a subject of interest for researchers exploring novel biochemical pathways.

The molecular architecture of this compound is particularly noteworthy due to its multifunctional nature. The cyclopentyl ring provides steric stability, while the Fmoc group serves as a protective moiety in peptide chemistry. Additionally, the amide linkage and the acetic acid end group contribute to its solubility and reactivity, which are critical factors in drug design and development. Recent studies have highlighted the importance of such structural features in modulating biological activity, particularly in the context of enzyme inhibition and receptor binding.

In the realm of pharmaceutical research, CAS No. 2171146-36-2 has been investigated for its potential role in modulating biological targets associated with various diseases. The fluorenylmethoxycarbonyl group is particularly relevant in this context, as it is commonly employed in solid-phase peptide synthesis (SPPS). This technique allows for the efficient production of peptides with high purity, which is essential for therapeutic applications. The cyclopentyl component of the molecule may also contribute to improved pharmacokinetic properties, such as enhanced bioavailability and reduced metabolic clearance.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interaction profiles of complex molecules like 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid with biological targets. These studies have revealed that the compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational models suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammation regulation. Such findings align with the growing interest in developing novel anti-inflammatory agents that exhibit fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of CAS No. 2171146-36-2 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the Fmoc group necessitates anhydrous conditions and specialized coupling reagents to prevent hydrolysis. Additionally, the protection-deprotection strategies employed during peptide synthesis must be carefully optimized to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced chemical methodologies in producing complex molecules like this one.

From a medicinal chemistry perspective, the structural features of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid offer several advantages for drug development. The cyclopentyl ring provides a rigid scaffold that can enhance binding affinity through van der Waals interactions, while the acetic acid moiety allows for further derivatization to improve pharmacokinetic properties. The presence of multiple chiral centers, including the (2R) configuration at the specified position, further enhances its potential as a lead compound for enantioselective drug design.

In vitro studies have begun to explore the biological activity of this compound, with initial results indicating potential therapeutic benefits. For example, cell-based assays have shown that derivatives of this molecule may exhibit inhibitory effects on certain kinases involved in cancer progression. Furthermore, preliminary pharmacokinetic studies suggest that it may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These findings are particularly encouraging given the increasing demand for targeted therapies that minimize systemic toxicity.

The role of CAS No. 2171146-36-2 in drug discovery is further underscored by its compatibility with modern biotechnological approaches such as high-throughput screening (HTS). By integrating this compound into HTS platforms, researchers can rapidly assess its interaction with a wide range of biological targets, accelerating the identification of novel drug candidates. Additionally, advances in crystallography and molecular dynamics simulations have enabled detailed structural analysis of protein-ligand complexes involving this molecule, providing insights into its mechanism of action.

The future prospects for 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid are promising, particularly as new synthetic methodologies and computational tools continue to emerge. Researchers are exploring novel synthetic routes that could improve yield and scalability while reducing costs associated with production. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists are expected to yield innovative applications for this compound in therapeutic development.

In conclusion,CAS No. 2171146-36-2 represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifunctional nature. Its potential applications in peptide synthesis、biological target modulation、and drug development make it a valuable asset for researchers seeking novel therapeutic agents。As scientific understanding continues to evolve，the full therapeutic potential of this compound will likely be realized through continued research and innovation。